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Compound of Interest

Compound Name: Allyl chlorodifluoroacetate

CAS No.: 118337-48-7

Cat. No.: B043969

Get Quote

Disclaimer: This document is intended as an in-depth technical guide for researchers,

scientists, and drug development professionals. The information provided herein is compiled

from available public sources. However, a comprehensive, officially verified Safety Data Sheet

(SDS) for Allyl Chlorodifluoroacetate (CAS No. 118337-48-7) is not readily available in the

public domain. Much of the toxicological and ecological data is inferred from structurally similar

compounds, such as other allyl compounds and chlorodifluoroacetic acid, and should be

interpreted with caution. Users are strongly advised to consult a certified safety professional

and conduct a thorough risk assessment before handling this chemical.

Chemical Identification and Physical Properties
Allyl chlorodifluoroacetate is a halogenated ester with the molecular formula C₅H₅ClF₂O₂.[1]

[2] It is characterized by the presence of an allyl group, which imparts reactivity, and a

chlorodifluoroacetyl moiety. It is described as a colorless to pale yellow liquid with a distinct

odor.[1]

Table 1: Physical and Chemical Properties of Allyl Chlorodifluoroacetate
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Property Value Source

CAS Number 118337-48-7 [1][2]

Molecular Formula C₅H₅ClF₂O₂ [1][2]

Molecular Weight 170.54 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 98 °C (Predicted)

Density 1.292 ± 0.06 g/cm³ (Predicted)

Solubility Soluble in organic solvents [1]

Hazard Identification and Classification
While a complete GHS classification is not available, based on information from chemical

suppliers, Allyl chlorodifluoroacetate is considered a hazardous substance. The primary

hazards are associated with its flammability, irritant properties, and potential for harm if

swallowed, inhaled, or in contact with skin.

Table 2: GHS Hazard Classification

Hazard Class Hazard Statement

Flammable Liquids H226: Flammable liquid and vapor

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation
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Source: The GHS classification is based on data available from chemical suppliers and may

not be exhaustive.

Experimental Protocols
Detailed experimental protocols for the synthesis or toxicological evaluation of Allyl
chlorodifluoroacetate are not readily available in published literature. However, general

procedures for the synthesis of similar compounds involve the esterification of

chlorodifluoroacetic acid with allyl alcohol.

Aryl difluoromethyl ethers can be synthesized using sodium chlorodifluoroacetate as a

difluorocarbene precursor.[3] This process involves the thermal decarboxylation of sodium

chlorodifluoroacetate to generate difluorocarbene, which is then trapped by a nucleophile.[3]

General Workflow for Handling Highly Reactive/Toxic Chemicals
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Caption: General workflow for handling hazardous chemicals.
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Toxicology and Health Effects
There is a significant lack of specific toxicological data for Allyl chlorodifluoroacetate. The

health effects described below are largely inferred from data on allyl chloride and

chlorodifluoroacetic acid.

Acute Effects:

Inhalation: May cause respiratory tract irritation.[4] High concentrations of similar allyl

compounds can lead to pulmonary edema.[4]

Skin Contact: Causes skin irritation.[5] Prolonged contact with related compounds may

cause burns.

Eye Contact: Causes serious eye irritation.

Ingestion: Harmful if swallowed.

Chronic Effects:

Chronic exposure to allyl chloride has been shown to cause liver and kidney damage in

animal studies.[4][6]

There is inadequate evidence for the carcinogenicity of allyl chloride in humans and

experimental animals.[6]

Table 3: Occupational Exposure Limits for Structurally Related Compounds (Allyl Chloride)

Organization TWA STEL

OSHA (PEL) 1 ppm (3 mg/m³) -

NIOSH (REL) 1 ppm (3 mg/m³) 2 ppm (6 mg/m³)

ACGIH (TLV) 1 ppm (3 mg/m³) 2 ppm (6 mg/m³)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. These values are for Allyl

Chloride and should be used as a cautious reference only.
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First Aid Measures
In the event of exposure to Allyl chlorodifluoroacetate, the following first aid measures are

recommended based on general principles for handling hazardous chemicals.

First Aid Response Flowchart
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Routes of Exposure

Immediate Actions

Exposure Occurs
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(15-20 mins)
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Caption: First aid measures following exposure.
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Firefighting Measures
Allyl chlorodifluoroacetate is a flammable liquid and vapor.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Specific Hazards: Vapors may form explosive mixtures with air. Thermal decomposition may

produce toxic gases, including hydrogen chloride and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid

contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Ecological Information
Specific ecotoxicity data for Allyl chlorodifluoroacetate is not available. However, based on

its structure, it may be harmful to aquatic life. Chlorodifluoroacetic acid, a related compound,

has been shown to be persistent in aquatic systems.[7] It is crucial to prevent this chemical

from entering the environment.

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain. Contaminated packaging should be treated as hazardous waste.

This technical guide provides a summary of the available safety information for Allyl
chlorodifluoroacetate. Due to significant data gaps, extreme caution should be exercised

when handling this compound. Always prioritize engineering controls, personal protective

equipment, and safe work practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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